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Compound of Interest

Compound Name:
N-Cbz-L-phenylalanine 4-

nitroanilide

Cat. No.: B13394969

Get Quote

N-Cbz-L-phenylalanine 4-nitroanilide, also known as N-benzyloxycarbonyl-L-phenylalanine

p-nitrophenyl ester, is a synthetic molecule specifically engineered for sensitive and continuous

monitoring of protease activity. Its molecular structure incorporates a chymotrypsin-specific L-

phenylalanine residue, an N-terminal protecting group (carbobenzoxy, Cbz), and a p-

nitroanilide (pNA) chromophore. The cleavage of the amide bond between phenylalanine and

p-nitroaniline by a protease releases the yellow-colored p-nitroaniline, which can be quantified

spectrophotometrically.

A summary of its key quantitative data is presented below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b13394969#bc-rfq
https://www.benchchem.com/product/b13394969/docs?utm_src=pdf-body#core-compound-analysis-physicochemical-properties-and-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13394969?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 2578-84-9 [1]

Molecular Weight 420.41 g/mol [1]

Molecular Formula C₂₃H₂₀N₂O₆ [1]

Melting Point 128 °C [1]

Appearance White to off-white powder [2]

Storage Temperature -15°C [1]

Principle of Application: A Chromogenic Substrate
for Protease Kinetics
The primary application of N-Cbz-L-phenylalanine 4-nitroanilide is in the field of enzymology,

where it serves as a reliable substrate for determining the activity of chymotrypsin and other

proteases with similar substrate specificity.[3] The enzymatic reaction is based on the

hydrolysis of the amide bond, which liberates p-nitroaniline.

The liberated p-nitroaniline has a distinct yellow color in solution and a maximum absorbance

at approximately 405 nm.[4] This property allows for the continuous monitoring of the

enzymatic reaction in real-time using a spectrophotometer or a microplate reader. The rate of

increase in absorbance at 405 nm is directly proportional to the rate of substrate hydrolysis

and, consequently, to the concentration of the active enzyme.

Mechanism of Enzymatic Hydrolysis
The hydrolysis of N-Cbz-L-phenylalanine 4-nitroanilide by a serine protease like

chymotrypsin follows a well-established two-step mechanism involving acylation and

deacylation.

Acylation: The enzyme's active site serine residue attacks the carbonyl carbon of the

substrate's phenylalanine, forming a tetrahedral intermediate. This is followed by the

collapse of the intermediate, leading to the release of p-nitroaniline and the formation of an

acyl-enzyme intermediate.
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Deacylation: A water molecule then attacks the acyl-enzyme intermediate, leading to the

formation of another tetrahedral intermediate. This intermediate subsequently collapses,

releasing the N-Cbz-L-phenylalanine and regenerating the free enzyme.

For many p-nitroanilide substrates, the acylation step (k₂) is the rate-limiting step of the

reaction.[5][6]

Experimental Protocol: Kinetic Analysis of
Chymotrypsin
This section provides a detailed, step-by-step methodology for performing a kinetic assay of

chymotrypsin using N-Cbz-L-phenylalanine 4-nitroanilide. The rationale behind key steps is

explained to ensure both procedural accuracy and a deep understanding of the assay's

principles.

Reagent Preparation
Assay Buffer: 50 mM Tris-HCl, pH 8.0, containing 20 mM CaCl₂.

Causality: Tris buffer provides a stable pH environment optimal for chymotrypsin activity.

Calcium ions are essential for the stability and optimal conformation of chymotrypsin.

Substrate Stock Solution: Prepare a 10 mM stock solution of N-Cbz-L-phenylalanine 4-
nitroanilide in a suitable organic solvent such as dimethyl sulfoxide (DMSO) or N,N-

dimethylformamide (DMF) due to its limited aqueous solubility.

Causality: A high-concentration stock solution in an organic solvent allows for minimal

addition to the aqueous assay buffer, thereby avoiding significant effects on enzyme

activity.

Enzyme Solution: Prepare a stock solution of chymotrypsin in 1 mM HCl. Dilute the enzyme

to the desired working concentration in the assay buffer just before use.

Causality: Storing chymotrypsin in dilute HCl maintains its stability. Dilution into the assay

buffer immediately before the experiment ensures optimal activity during the

measurement.
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Assay Procedure
The following workflow outlines the key steps for a typical chymotrypsin kinetic assay.

Preparation

Assay Execution

Data Analysis

Prepare Assay Buffer
(50 mM Tris-HCl, pH 8.0, 20 mM CaCl₂)

Pipette Assay Buffer
into cuvette/plate

Prepare Substrate Stock
(10 mM in DMSO)

Add Substrate to
reach final concentration

Prepare Enzyme Solution
(Dilute in Assay Buffer)

Initiate reaction by
adding Enzyme Solution

Equilibrate to 37°C

Immediately start monitoring
Absorbance at 405 nm

Calculate initial reaction rate (V₀)
from the linear phase of the curve

Plot V₀ against substrate concentration

Determine Km and Vmax
using Michaelis-Menten kinetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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